Cas no 1542590-74-8 (Azetidine-3-sulfonamide)

• Product Name: Azetidine-3-sulfonamide
• CAS No: 1542590-74-8
• MF: C₃H₈N₂O₂S
• MW: 136.172819137573
• MDL: MFCD29060558
• CID: 4701708
• PubChem ID: 121553261
• Update Time: 2025-06-14

Azetidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• azetidine-3-sulfonamide
• Azetidine-3-sulfonamide

• MDL： MFCD29060558
• Inchi： 1S/C3H8N2O2S/c4-8(6,7)3-1-5-2-3/h3,5H,1-2H2,(H2,4,6,7)
• InChI Key： HWZXQNQIPMKXJY-UHFFFAOYSA-N
• SMILES： S(C1CNC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Azetidine-3-sulfonamide

Comprehensive Overview of Azetidine-3-sulfonamide (CAS No. 1542590-74-8): Properties, Applications, and Research Insights

Azetidine-3-sulfonamide (CAS No. 1542590-74-8) is a specialized organic compound gaining significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonamide derivative belongs to the azetidine family, a four-membered nitrogen-containing heterocycle known for its conformational rigidity and bioactivity. Researchers are increasingly exploring its role as a key intermediate in drug discovery, particularly for targeting enzymes and receptors involved in metabolic pathways.

The molecular structure of Azetidine-3-sulfonamide combines the strained ring system of azetidine with the versatile sulfonamide functional group, making it a valuable scaffold for medicinal chemistry. Recent studies highlight its potential in designing small-molecule inhibitors, with particular interest in enzyme modulation and protein-protein interaction disruption. Its CAS No. 1542590-74-8 serves as a critical identifier for researchers sourcing high-purity samples for structure-activity relationship (SAR) studies.

In the context of current research trends, Azetidine-3-sulfonamide aligns with the growing demand for novel heterocyclic compounds in drug development. The pharmaceutical industry's focus on targeted therapies and precision medicine has amplified interest in such structurally constrained molecules. Computational chemistry studies suggest that the azetidine ring can improve drug-like properties by enhancing metabolic stability while maintaining favorable lipophilicity profiles.

Synthetic approaches to Azetidine-3-sulfonamide typically involve ring-closing strategies for azetidine formation followed by sulfonylation reactions. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of its production, addressing previous challenges with ring strain energy and regioselectivity. These developments are crucial for scaling up production while maintaining the compound's structural integrity.

From an analytical perspective, Azetidine-3-sulfonamide characterization employs advanced techniques including NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the compound's stereochemical purity and molecular conformation, essential parameters for its application in biological assays. The sulfonamide moiety in particular demonstrates characteristic hydrogen-bonding patterns that influence its molecular recognition properties.

Emerging applications of Azetidine-3-sulfonamide derivatives show promise in addressing current healthcare challenges. Researchers are investigating its potential in antimicrobial resistance strategies, with some analogs demonstrating activity against resistant bacterial strains. Additionally, its structural features make it a candidate for central nervous system (CNS) drug development, where the balance of blood-brain barrier permeability and target engagement is critical.

The compound's relevance extends to green chemistry initiatives, with recent work focusing on sustainable synthesis routes that minimize hazardous byproducts. This aligns with the pharmaceutical industry's commitment to process intensification and environmentally friendly manufacturing. The azetidine core presents opportunities for biocatalytic transformations, potentially reducing the environmental footprint of production.

Quality control standards for Azetidine-3-sulfonamide (CAS No. 1542590-74-8) emphasize rigorous impurity profiling to ensure batch-to-batch consistency. Analytical methods development for this compound addresses challenges related to its polarity characteristics and thermal stability. These quality measures are particularly important for researchers requiring high-purity reference standards for their investigations.

Future research directions for Azetidine-3-sulfonamide include exploration of its chiral derivatives and prodrug formulations. The scientific community anticipates new discoveries regarding its pharmacophore features and potential as a privileged structure in medicinal chemistry. Ongoing studies aim to elucidate its metabolic fate and toxicological profile, which will be crucial for advancing promising derivatives through the drug development pipeline.

For researchers and industry professionals, understanding the structure-property relationships of Azetidine-3-sulfonamide provides valuable insights for rational drug design. The compound's growing importance in fragment-based drug discovery and chemical biology tools underscores its versatility. As synthetic methodologies continue to evolve, Azetidine-3-sulfonamide derivatives are poised to contribute significantly to the next generation of therapeutic agents addressing unmet medical needs.